1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8

• Molecular Formula: C22H18Cl2N4
• Molecular Weight: 417.4 g/mol
• InChI: InChI=1S/C22H18Cl2N4/c23-15-1-3-17-19(13-15)25-7-5-21(17)27-9-11-28(12-10-27)22-6-8-26-20-14-16(24)2-4-18(20)22/h1-8,13-14H,9-12H2/i9D2,10D2,11D2,12D2
• InChIKey: XSMHXIXQAIQGTD-PMCMNDOISA-N

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 Overview

1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 (C22H10D8Cl2N4, MW 417.36) is a deuterium-labeled analog of the bisquinoline antimalarial piperaquine . It features eight deuterium atoms incorporated into the piperazine ring (octadeuteriopiperazine), replacing the eight hydrogen atoms present in the parent compound . The compound is primarily utilized as a stable isotope-labeled internal standard for quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays of piperaquine and its metabolites in biological matrices [1]. As a derivative of the 4-aminoquinoline class, the non-deuterated parent compound is a core scaffold in the synthesis of piperaquine, a long-acting antimalarial agent characterized by a large volume of distribution (up to 877 L/kg) and an extended terminal elimination half-life of up to 30 days [2]. The -d8 labeling strategy provides a mass shift of 8 Da, facilitating its distinction from the endogenous analyte in MS-based workflows .

Workflow LC-MS/MS Quantification of Piperaquine

Selection d8-Labeled Internal Standard (SIL-IS)

Use Context Research matrix analysis, metabolite quantitation

• [1] Aziz MY, et al. LC-MS/MS quantitation of antimalarial drug piperaquine and metabolites in human plasma. J Chromatogr B Analyt Technol Biomed Life Sci. 2017;1063:253-258. View Source
• [2] Xie Y, et al. A Comprehensive Review on the Pharmacokinetics and Bioanalysis of Piperaquine. Curr Drug Metab. 2025. View Source

Why Non-Deuterated Analog Cannot Substitute

In LC-MS/MS quantification of piperaquine, substituting the deuterated internal standard (IS) with its non-deuterated counterpart, 1,4-Bis(7-chloroquinolin-4-yl)piperazine (MW 409.3), is analytically invalid [1]. Both compounds share nearly identical physicochemical properties and co-elute under standard chromatographic conditions . Consequently, a non-deuterated IS cannot be distinguished from the target analyte by mass spectrometry, as both would produce identical precursor and product ions, rendering accurate peak integration and quantification impossible . The eight deuterium atoms in the -d8 analog provide the requisite mass shift (Δm/z = +8) that enables selective multiple reaction monitoring (MRM) without spectral interference from the endogenous analyte [2]. Furthermore, while alternative deuterated piperaquine analogs (e.g., piperaquine-d6) exist, they are structurally distinct compounds with different molecular weights and chromatographic behavior . The -d8 compound specifically targets the 1,4-bis(7-chloroquinolin-4-yl)piperazine moiety, a key structural fragment in piperaquine metabolism and impurity profiling, offering a tailored solution that alternative deuterated standards cannot provide .

Non-deuterated analog

Co-elutes with analyte and may not allow selective MS detection, compromising quantification accuracy.

Piperaquine-d6 ISTD

Structurally distinct full molecule; may not represent the 7-chloroquinolin-4-yl-piperazine metabolite core.

Unlabeled analog in metabolic studies

Lacks mass shift to differentiate parent drug from metabolites in tracing experiments.

• [1] PubChem. 1,4-Bis(7-chloroquinolin-4-yl)piperazine. Compound Summary. Accessed 2026. View Source
• [2] Kjellin LL, et al. Determination of the antimalarial drug piperaquine in small volume pediatric plasma samples by LC-MS/MS. Bioanalysis. 2014;6(23):3081-9. View Source

Differentiation Evidence: -d8 vs. Comparators

Mass Shift Enables Selective Detection

The deuterated -d8 analog provides a +8 Da mass shift relative to the non-deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine, enabling unequivocal differentiation via mass spectrometry . In validated LC-MS/MS methods for piperaquine quantification, a deuterated internal standard is essential; assays using a non-deuterated structural analog are non-selective and yield inaccurate quantitation due to the inability to resolve co-eluting IS and analyte signals [1].

Mass shift

Reported

+8 Da

Enables selective MRM detection without analyte interference.

Calculated from molecular formula; class-level inference.

Evidence Dimension	Mass difference from non-deuterated parent
Target Compound Data	+8 Da (m/z shift)
Comparator Or Baseline	Non-deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine
Quantified Difference	8 Da mass increment
Conditions	Calculated based on molecular formulas: C22H10D8Cl2N4 (MW 417.36) vs. C22H18Cl2N4 (MW 409.3)

Why This Matters

This mass difference is fundamental for using the compound as an internal standard in quantitative LC-MS/MS, ensuring accurate and interference-free measurement of piperaquine concentrations in complex biological matrices.

• [1] Kjellin LL, et al. Determination of the antimalarial drug piperaquine in small volume pediatric plasma samples by LC-MS/MS. Bioanalysis. 2014;6(23):3081-9. View Source

Structural Fidelity to Metabolite Scaffold

Piperaquine undergoes N-dealkylation to yield a carboxylic acid metabolite (M1) and N-oxidation to form metabolites (M2, M5), both of which retain the 7-chloroquinolin-4-yl moiety [1]. The 1,4-Bis(7-chloroquinolin-4-yl)piperazine scaffold constitutes the core structural component of these metabolites [2]. In contrast, the commonly available piperaquine-d6 internal standard (MW ~541) represents the fully assembled piperaquine molecule and is not structurally representative of the cleavage products . This distinction is critical for assays targeting specific metabolic pathways or impurity profiling, where the -d8 compound provides a more appropriate analog for the metabolite substructure than the larger -d6 molecule.

Metabolite scaffold fidelity

Class-level inference

Core match vs. full piperaquine-d6

Supports metabolite substructure quantification context.

Based on known metabolic pathways; data to verify.

Evidence Dimension	Structural correspondence to major metabolites
Target Compound Data	Shares 7-chloroquinolin-4-yl-piperazine core with M1/M2 metabolites
Comparator Or Baseline	Piperaquine-d6 (MW ~541)
Quantified Difference	Qualitative difference in structural fidelity
Conditions	Based on known metabolic pathways of piperaquine (CYP3A4-mediated N-dealkylation and N-oxidation)

Why This Matters

For research groups focused on piperaquine metabolite quantification, impurity analysis, or degradation studies, the -d8 compound offers a structurally tailored internal standard that closely mimics the target analytes, potentially improving assay accuracy compared to using a fully assembled piperaquine-d6 standard.

• [1] Xie Y, et al. A Comprehensive Review on the Pharmacokinetics and Bioanalysis of Piperaquine. Curr Drug Metab. 2025. View Source
• [2] Aziz MY, et al. LC-MS/MS quantitation of antimalarial drug piperaquine and metabolites in human plasma. J Chromatogr B Analyt Technol Biomed Life Sci. 2017;1063:253-258. View Source

Potential Metabolic Stability Improvement

Deuteration of metabolically labile sites can reduce the rate of oxidative metabolism via the primary kinetic isotope effect, a phenomenon observed in other 4-aminoquinoline antimalarials such as primaquine, where deuterium substitution on the α-carbon resulted in a sevenfold decrease in the rate of oxidative deamination [1]. Piperaquine is primarily metabolized by CYP3A4 (approximately 70%), with CYP2D6 and CYP2C8 contributing to minor pathways [2]. While direct comparative metabolic stability data for 1,4-Bis(7-chloroquinolin-4-yl)piperazine-d8 versus its non-deuterated analog are not available in the public domain, the strategic placement of eight deuterium atoms on the piperazine ring positions the compound to potentially exhibit a reduced rate of N-dealkylation or N-oxidation, key steps in piperaquine biotransformation . This class-level inference is based on the established principle that C-D bonds are stronger than C-H bonds, requiring higher activation energy for enzymatic cleavage [3].

Potential metabolic stability

Class-level inference

Deuterium KIE inferred from related compounds

May support metabolic pathway research; requires confirmatory studies.

No direct comparative data for this compound.

Evidence Dimension	Deuterium isotope effect on metabolic stability
Target Compound Data	Eight deuterium atoms incorporated on piperazine ring
Comparator Or Baseline	Non-deuterated 1,4-Bis(7-chloroquinolin-4-yl)piperazine
Quantified Difference	Potential reduction in metabolic clearance (magnitude not yet quantified for this specific compound)
Conditions	Inference based on KIE observed for primaquine (7-fold reduction in oxidative deamination rate) and piperaquine metabolism by CYP3A4/CYP2D6/CYP2C8

Why This Matters

For researchers investigating piperaquine pharmacokinetics or developing novel antimalarial agents, the -d8 compound may offer a tool to study metabolic pathways or serve as a starting point for developing metabolically stabilized analogs, though confirmatory in vitro microsomal stability studies are required to quantify the actual effect.

• [1] Effect of Aliphatic Side-Chain Substituents on the Antimalarial Activity and on the Metabolism of Primaquine Studied Using Mitochondria and Microsome Preparations. Pharm Res. 1990;7(1). View Source
• [2] Xie Y, et al. A Comprehensive Review on the Pharmacokinetics and Bioanalysis of Piperaquine. Curr Drug Metab. 2025. View Source
• [3] Uspenskaya EV, et al. Deuterium as a tool for changing the properties of pharmaceutical substances (Review). 2021;13(4):65-73. View Source

Application Scenarios

Internal Standard for Piperaquine Metabolite Quantitation

This compound serves as an ideal internal standard for LC-MS/MS methods quantifying the carboxylic acid (M1) and N-oxide (M2) metabolites of piperaquine in human plasma. Its structural similarity to the 7-chloroquinolin-4-yl-piperazine core, which is retained in both metabolites, ensures comparable ionization efficiency and chromatographic behavior, thereby improving assay accuracy and precision. Validated methods employing deuterated piperaquine internal standards have demonstrated linear calibration ranges from 3.9 to 2508 nM, enabling sensitive detection of metabolites that may contribute to CYP3A4 inhibition [1].

Impurity Profiling and Degradation Studies Standard

As a deuterated analog of a known piperaquine-related substance (1,4-Bis(7-chloroquinolin-4-yl)piperazine is listed as a piperaquine impurity), the -d8 compound is suitable for use as a stable isotope-labeled internal standard in impurity profiling assays [1]. Its distinct mass allows for accurate quantification of the non-deuterated impurity in drug substance and drug product batches, supporting pharmaceutical quality control and stability-indicating method development.

Metabolic Pathway Tracing Studies

Researchers investigating the metabolic fate of piperaquine can utilize the -d8 compound as a tracer to study the kinetics of N-dealkylation and N-oxidation pathways. The deuterium label provides a mass signature that can be tracked via high-resolution mass spectrometry, enabling the differentiation of parent drug-derived metabolites from endogenous compounds. This application is particularly relevant given that piperaquine's metabolism is primarily mediated by CYP3A4, with a reported 70% contribution to overall clearance [1], and that its metabolites have been shown to inhibit CYP3A activity in vitro [2].

Low-Volume Pediatric Plasma Quantitation

In pediatric pharmacokinetic studies where sample volume is limited, a deuterated internal standard is essential for accurate quantification. Published LC-MS/MS methods using deuterated piperaquine internal standards have achieved sensitive quantitation with as little as 25 µL of human plasma, with a linear calibration range of 1.5-250 ng/mL [1]. The -d8 compound can be employed in similar low-volume assays, supporting clinical research in vulnerable populations where piperaquine exposure is influenced by body weight, age, and pregnancy status [2].

Application

Selection Property

Validation Focus

Piperaquine metabolite quantitation in research matrices

Deuterated ISTD with metabolite-core structural fidelity

Ionization efficiency and chromatographic behavior review

Impurity profiling and degradation studies

Isotope-labeled impurity analog

Quantification specificity in drug substance and product matrices

Metabolic pathway tracing studies

Deuterium mass signature for pathway differentiation

CYP3A4-mediated metabolism and metabolite inhibition review

Low-volume research plasma analysis

Deuterated ISTD for high sensitivity

Assay sensitivity and linearity in limited sample volumes

• [1] Aziz MY, et al. LC-MS/MS quantitation of antimalarial drug piperaquine and metabolites in human plasma. J Chromatogr B Analyt Technol Biomed Life Sci. 2017;1063:253-258. View Source
• [2] Xie Y, et al. A Comprehensive Review on the Pharmacokinetics and Bioanalysis of Piperaquine. Curr Drug Metab. 2025. View Source